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680590-49-2

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  • Empa
    In Stock
    • Cat. No.:
    • B1671228
    • CAS No.:
    • 680590-49-2
    • Molecular Formula:
    • C23H26N4O4S
    • Molecular Weight:
    • 454.5 g/mol
    Description
    EMPA is an orexin 2 receptor (OX2R) antagonist (Ki = 1.1 nM). It is selective for OX2R over OX1R (Ki = 900 nM). EMPA inhibits orexin-A- and orexin-B-induced calcium mobilization (IC50s = 8.8 and 7.9 nM, respecti...